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Compound of Interest

2-Fluoro-6-
Compound Name: _ .
(trifluoromethyl)phenylacetonitrile

Cat. No.: B065304

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of 2-
Fluoro-6-(trifluoromethyl)phenylacetonitrile, ensuring the safety of laboratory personnel and
compliance with environmental regulations. The following procedures offer step-by-step
guidance for handling and disposing of this chemical waste.

Immediate Safety and Handling Precautions

2-Fluoro-6-(trifluoromethyl)phenylacetonitrile is a hazardous chemical that requires careful
handling to prevent exposure.[1][2] Before beginning any work that will generate this waste,
ensure that all personnel are familiar with its hazards.

o Engineering Controls: All handling of 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile,
including waste collection, must be conducted in a certified chemical fume hood to minimize
inhalation exposure.[1] Ensure that a safety shower and eyewash station are readily
accessible.[3]

» Avoid Incompatibilities: Keep this chemical away from strong acids and oxidizing agents.[3]

o Prevent Exposure: Avoid contact with skin, eyes, and clothing.[2][3] Do not ingest or inhale.
[3] Avoid the formation of dust if handling the solid form.[1][3]
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile
waste.

PPE Category Specification

) Chemical safety goggles and a face shield are
Eye/Face Protection )
required.[4]

Chemically resistant gloves (e.qg., nitrile rubber)
Hand Protection must be worn. Inspect gloves for integrity before
use.[1][4]

) A flame-retardant lab coat and closed-toe shoes
Body Protection ]
are essential.[1][4]

If there is a risk of inhalation, use a
Respiratory Protection NIOSH/MSHA or European Standard EN 149

approved respirator.[3]

Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent dangerous reactions and to ensure
compliant disposal.

o Waste Classification: 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile is a halogenated
organic compound. It must be segregated from non-halogenated organic waste.[5][6][7]

o Container: Collect the waste in a designated, compatible container, such as a glass or high-
density polyethylene (HDPE) bottle with a tightly fitting cap.[8][9] The container must be
clearly labeled as "Hazardous Waste" and list all its contents, including "2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile”.[8][10]

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[3] The container should be kept closed at all times except when
adding waste.[8][10]
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Step-by-Step Disposal Plan

The disposal of 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile must be handled by a

licensed professional waste disposal service.[1][2] Do not attempt to dispose of this chemical

down the drain or in the regular trash.[1][3]

Preparation: Ensure all PPE is correctly worn before handling the waste.

Collection: Carefully transfer the waste into the designated, labeled hazardous waste
container inside a chemical fume hood.

Secure Storage: Tightly cap the waste container and store it in the laboratory's designated
hazardous waste accumulation area.

Documentation: Maintain a log of the waste generated, including the chemical name and
approximate quantity.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal contractor to arrange for the collection and disposal
of the waste.[2]

Container Decontamination: Empty containers that held 2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile must be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste.[10] After decontamination,
deface the original label before disposing of the container.[10]

Hazard and Transportation Information

The following tables summarize the key hazard classifications and transportation details for

nitriles of this type.

GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b065304?utm_src=pdf-body
http://angenechemical.com/sds/239087-11-7.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
http://angenechemical.com/sds/239087-11-7.pdf
https://www.fishersci.com/store/msds?partNumber=AAH33695&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
https://www.benchchem.com/product/b065304?utm_src=pdf-body
https://www.benchchem.com/product/b065304?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed[2]

o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )

skin
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[1]
) ) o H315: Causes skin irritation[1]

Skin Corrosion/Irritation 2

[2]

Serious Eye Damage/Eye "
Irritation

H319: Causes serious eye
irritation[1][2]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation[1]

DOT Transportation Information

Category

Information

UN Number

UN3439[3][11]

Proper Shipping Name

NITRILES, SOLID, TOXIC, N.O.S. (2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile)[3][11]

Hazard Class

6.1 (Toxic)[3][11]

Packing Group

N[3][11]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-

Fluoro-6-(trifluoromethyl)phenylacetonitrile.

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
http://angenechemical.com/sds/239087-11-7.pdf
http://angenechemical.com/sds/239087-11-7.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
http://angenechemical.com/sds/239087-11-7.pdf
https://www.tcichemicals.com/HK/en/sds/T2366_CN_EN.pdf
http://angenechemical.com/sds/239087-11-7.pdf
https://www.fishersci.com/store/msds?partNumber=AAH33695&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32412&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH33695&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32412&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH33695&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32412&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH33695&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH32412&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b065304?utm_src=pdf-body
https://www.benchchem.com/product/b065304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:
2-Fluoro-6-(trifluoromethyl)phenylacetonitrile

l

[Step 1: Don Appropriate PPE

(Goggles, Gloves, Lab Coat)

Collect in 'Non-Halogenated
Organic Waste' Container

Step 4: Label Container
- 'Hazardous Waste'
- List all contents

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal Procedures for 2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065304#2-fluoro-6-trifluoromethyl-phenylacetonitrile-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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